Structural Differentiation: 4-Methoxyphenethyl Modification on the Urea-PETT Scaffold
The target compound incorporates a 4-methoxyphenethyl group on the eastern urea nitrogen, a distinct modification relative to the unsubstituted phenethyl group present in the lead urea-PETT compounds (compounds 1-6) described by Sahlberg et al. [1]. While numerical IC50 data for this specific compound are unavailable, SAR studies establish that para-substitution on the phenethyl ring directly modulates electron density and steric fit within the hydrophobic tunnel adjacent to Y181/Y188 in the NNRTI binding pocket [1][2]. This structural distinction must be evaluated empirically, as even conservative alkyl or halogen replacements have produced orders-of-magnitude shifts in potency for related analogs [1].
| Evidence Dimension | Para-substituent effect on phenethyl ring (NNRTI potency determinant) |
|---|---|
| Target Compound Data | 4-Methoxyphenethyl substituent (target compound unique feature; potency data unavailable) |
| Comparator Or Baseline | Unsubstituted phenethyl lead compounds (e.g., compound 1 in Sahlberg et al. 1998); potencies in low nM range against wild-type (wt) HIV-1 RT [1] |
| Quantified Difference | Not quantifiable for target compound; SAR literature confirms para-substitution significantly alters potency, but no direct assay comparison exists |
| Conditions | In vitro HIV-1 RT enzyme assay and cell culture (MT-4 cells) as described for urea-PETT series [1] |
Why This Matters
For procurement, the unique 4-methoxyphenethyl substitution means this compound cannot be assumed to mirror the antiviral potency or resistance profile of its unsubstituted parent; it should be treated as a distinct SAR probe.
- [1] Sahlberg, C., et al. Synthesis and anti-HIV activities of urea-PETT analogs belonging to a new class of potent non-nucleoside HIV-1 reverse transcriptase inhibitors. Bioorg. Med. Chem. Lett. 1998, 8 (12), 1511-1516. DOI: 10.1016/s0960-894x(98)00249-2. View Source
- [2] Sahlberg, C., et al. Urea-PETT compounds as a new class of HIV-1 reverse transcriptase inhibitors. 3. Synthesis and further structure-activity relationship studies of PETT analogues. J. Med. Chem. 1999, 42 (20), 4150-4160. DOI: 10.1021/jm990095j. View Source
